Cas no 681279-56-1 (2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-2-(trifluoromethyl)phenylacetamide)

• Product Name: 2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-2-(trifluoromethyl)phenylacetamide
• CAS No: 681279-56-1
• MF: C₂₆H₂₃F₃N₂OS
• MW: 468.53383564949
• CID: 6483286
• Update Time: 2025-05-20

2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-2-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-2-(trifluoromethyl)phenylacetamide
• 2-((1-(2,5-dimethylbenzyl)-1H-indol-3-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide
• Acetamide, 2-[[1-[(2,5-dimethylphenyl)methyl]-1H-indol-3-yl]thio]-N-[2-(trifluoromethyl)phenyl]-

• Inchi： 1S/C26H23F3N2OS/c1-17-11-12-18(2)19(13-17)14-31-15-24(20-7-3-6-10-23(20)31)33-16-25(32)30-22-9-5-4-8-21(22)26(27,28)29/h3-13,15H,14,16H2,1-2H3,(H,30,32)
• InChI Key： JEFRPUOQORJKJI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C(F)(F)F)(=O)CSC1C2=C(N(CC3=CC(C)=CC=C3C)C=1)C=CC=C2

Computed Properties

• Exact Mass: 468.148
• Monoisotopic Mass: 468.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 647.1±55.0 °C(Predicted)
• pka: 12.92±0.70(Predicted)

Additional information on 2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-2-(trifluoromethyl)phenylacetamide

Comprehensive Overview of 2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-2-(trifluoromethyl)phenylacetamide (CAS No. 681279-56-1)

The compound 2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-2-(trifluoromethyl)phenylacetamide, identified by its CAS No. 681279-56-1, is a specialized organic molecule with a unique structural framework. This compound belongs to the class of sulfanylacetamide derivatives, which are increasingly studied for their potential applications in medicinal chemistry and material science. Its intricate structure combines an indole core with a trifluoromethylphenyl moiety, making it a subject of interest for researchers exploring novel bioactive compounds.

In recent years, the demand for heterocyclic compounds like 2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-2-(trifluoromethyl)phenylacetamide has surged due to their versatility in drug discovery. The indole scaffold is particularly noteworthy, as it is a common motif in pharmaceuticals targeting neurological and inflammatory conditions. Additionally, the presence of a trifluoromethyl group enhances the compound's metabolic stability, a feature highly sought after in modern drug design. Researchers are actively investigating its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in precision medicine.

The synthesis of CAS No. 681279-56-1 involves multi-step organic reactions, including alkylation and sulfanylation processes. Its molecular weight and logP value suggest moderate lipophilicity, which could influence its bioavailability and pharmacokinetic properties. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to characterize this compound, ensuring purity and consistency for research purposes.

From an industrial perspective, 2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-2-(trifluoromethyl)phenylacetamide is often discussed in the context of high-value intermediates for agrochemicals and specialty chemicals. Its structural complexity offers opportunities for derivatization, enabling the development of customized solutions for niche applications. Environmental and regulatory considerations also play a role, with emphasis on green chemistry principles to minimize waste during production.

Frequently asked questions about this compound include its solubility profile, stability under various conditions, and commercial availability. Researchers are also keen to understand its mechanism of action in biological systems, particularly its interaction with enzyme targets. These queries reflect the growing intersection of computational chemistry and experimental validation in accelerating discovery workflows.

In summary, CAS No. 681279-56-1 represents a compelling case study in the evolution of functionalized indole derivatives. Its combination of aromatic systems and electron-withdrawing groups underscores its relevance in both academic and industrial settings. As the scientific community continues to explore its properties, this compound may pave the way for breakthroughs in targeted therapy and materials innovation.